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Compound of Interest

Compound Name: 2-Methylchromone

Cat. No.: B1594121 Get Quote

This guide provides essential, immediate safety and logistical information for the proper

disposal of 2-Methylchromone (CAS No. 5751-48-4). Designed for researchers, scientists,

and drug development professionals, this document synthesizes technical data with field-

proven best practices to ensure operational safety and regulatory compliance. The procedures

outlined below are grounded in the principles of chemical hazard mitigation and environmental

stewardship.

Hazard Assessment and Chemical Profile of 2-
Methylchromone
A thorough understanding of the hazards associated with 2-Methylchromone is the foundation

of its safe handling and disposal. While a comprehensive Safety Data Sheet (SDS) with

complete GHS classification for 2-Methylchromone is not readily available, data from

suppliers and structurally similar compounds provide a strong basis for a conservative risk

assessment.

One supplier, ChemScene, indicates that 2-Methylchromone is associated with the GHS07

pictogram, signifying a warning.[1] This generally corresponds to the following potential

hazards:

Harmful if swallowed

Causes skin irritation
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Causes serious eye irritation

May cause respiratory irritation

Supporting this, the SDS for a related compound, 6-Methylchromone-2-carboxylic Acid,

explicitly lists "Causes skin irritation" and "Causes serious eye irritation" as hazard statements.

[2] Therefore, it is prudent to handle 2-Methylchromone as a hazardous substance with these

potential health effects.

Table 1: Chemical and Physical Properties of 2-Methylchromone

Property Value Source

CAS Number 5751-48-4 [3][4]

Molecular Formula C₁₀H₈O₂ [3][4]

Molecular Weight 160.17 g/mol [3][4]

Appearance
Pale yellow to colorless liquid

or solid
[5]

Solubility

Soluble in organic solvents

(e.g., ethanol, ether), limited

solubility in water.

[5]

Personal Protective Equipment (PPE) Protocol
Based on the hazard assessment, a stringent PPE protocol is mandatory when handling 2-
Methylchromone for disposal. The causality behind these choices is to create a barrier against

the primary exposure routes: dermal contact, ocular exposure, and inhalation of dust particles.

Hand Protection: Wear chemical-resistant gloves, such as nitrile gloves. Always inspect

gloves for tears or punctures before use.

Eye and Face Protection: Use safety glasses with side shields or, for greater protection

against splashes, tight-sealing safety goggles. A face shield should be worn in situations with

a higher risk of splashing.[6]
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Skin and Body Protection: A standard laboratory coat is required to protect against incidental

skin contact.[6] Ensure it is fully buttoned.

Respiratory Protection: If there is a risk of generating dust (e.g., during a spill cleanup of

solid material), a NIOSH-approved respirator with a particulate filter is recommended. All

respiratory protection should be used in accordance with your institution's respiratory

protection program.

Step-by-Step Disposal Protocol for 2-
Methylchromone
Disposal of 2-Methylchromone must be managed through your institution's Environmental

Health and Safety (EHS) department or a licensed hazardous waste contractor. Under no

circumstances should this chemical be disposed of in the regular trash or down the sanitary

sewer.

Waste Collection and Segregation
The principle of waste segregation is to prevent dangerous reactions between incompatible

chemicals. 2-Methylchromone is a non-halogenated organic solid.

Designate a Waste Container: Use a dedicated, clearly labeled container for solid 2-
Methylchromone waste. The container must be in good condition, compatible with the

chemical (e.g., a high-density polyethylene - HDPE - pail or a glass jar with a secure screw-

top lid), and free from contamination on the outside.

Labeling: The container must be labeled as "Hazardous Waste" and clearly identify the

contents: "2-Methylchromone, CAS 5751-48-4". An accumulation start date should also be

clearly visible.

Segregation: Store the 2-Methylchromone waste container with other non-halogenated

solid organic waste. Keep it separate from incompatible materials such as strong oxidizing

agents, acids, and bases.[7]

Contaminated Materials: Any materials contaminated with 2-Methylchromone, such as

weighing paper, gloves, and pipette tips, must also be collected in a designated solid

hazardous waste container.
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Arranging for Disposal
Contact EHS: Once the waste container is full or you no longer need to accumulate this

waste stream, contact your institution's EHS office to arrange for a hazardous waste pickup.

Documentation: Provide the EHS office with an accurate inventory of the waste container's

contents.

The following diagram illustrates the decision-making process for the disposal of 2-
Methylchromone.

Start: Have 2-Methylchromone Waste

Is the waste pure solid or contaminated labware?

Collect in a designated, labeled hazardous waste container for non-halogenated organic solids.

Yes

Contact Environmental Health & Safety (EHS) for pickup.

End: Waste Properly Disposed

Click to download full resolution via product page

Caption: Disposal Workflow for 2-Methylchromone.

Spill Decontamination Procedures
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In the event of a spill, immediate and correct action is crucial to prevent exposure and the

spread of contamination.

Small Spill (less than 1 gram of solid)
Alert Personnel: Inform colleagues in the immediate area of the spill.

Don PPE: Ensure you are wearing the appropriate PPE as outlined in Section 2.

Containment: If the spilled material is a powder, take care not to create dust. You can gently

cover the spill with a plastic sheet to prevent it from becoming airborne.

Cleanup:

Gently sweep the solid material into a dustpan or onto a piece of stiff paper.

Place the collected solid and any contaminated cleaning materials (e.g., paper towels

used for wiping) into the designated hazardous waste container for 2-Methylchromone.

Decontamination:

Wipe the spill area with a cloth or paper towel dampened with a soap and water solution.

Follow with a wipe using a clean, water-dampened towel.

Place all cleaning materials into the hazardous waste container.

Reporting: Report the spill to your laboratory supervisor.

Large Spill (more than 1 gram of solid)
Evacuate: Evacuate the immediate area.

Alert: Alert your laboratory supervisor and your institution's EHS department immediately.

Restrict Access: Prevent others from entering the spill area.

Professional Cleanup: A large spill should be handled by trained emergency response

personnel. Do not attempt to clean it up yourself unless you are specifically trained and
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equipped to do so.

The following diagram outlines the logical flow for responding to a 2-Methylchromone spill.

Spill of 2-Methylchromone Occurs

Assess Spill Size

Small Spill (< 1g)

Small

Large Spill (> 1g)

Large

Alert Colleagues Evacuate Area

Don Appropriate PPE

Gently sweep solid into hazardous waste container.

Decontaminate area with soap and water.

Report to Supervisor

Spill Managed

Alert Supervisor and EHS

Restrict Access

Await Professional Cleanup
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Caption: Spill Response Workflow for 2-Methylchromone.

Conclusion: A Culture of Safety
The proper disposal of 2-Methylchromone is not merely a procedural task but a reflection of a

laboratory's commitment to safety and environmental responsibility. By understanding the

inherent hazards, utilizing the correct personal protective equipment, and adhering to the

established disposal and decontamination protocols, researchers can mitigate risks to

themselves, their colleagues, and the wider community. Always consult your institution's

specific waste management guidelines and EHS department for any questions or clarification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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